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Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415

Essential Safety and Handling Guide for Isoamyl
Butyrate

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential safety
protocols, personal protective equipment (PPE) recommendations, and disposal plans for
Isoamyl butyrate, ensuring a secure laboratory environment.

Physicochemical and Hazard Information

Isoamyl butyrate is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2][3] It is crucial to be aware of its physical and chemical properties to handle it
safely.
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Property Value

Appearance Colorless to pale yellow liquid

Odor Fruity, banana-like

Boiling Point 178 °C (352.4 °F)[4]

Flash Point 59 °C (138.2 °F) (closed cup)[5]

Solubility Slightlly soluble in water; soluble in ethanol and
organic solvents

Molecular Weight 158.24 g/mol

Hazard Classification (GHS) Statement

Flammable Liquid H226: Flammable liquid and vapor[1][4]

Skin Irritation H315: Causes skin irritation[1][3]

o H320 / H319: Causes eye irritation / Causes
Eye Irritation ] o
serious eye irritation[1][3]

Respiratory Irritation H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

When handling Isoamyl butyrate, the use of appropriate personal protective equipment is
mandatory to prevent exposure.
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PPE Category Specific Recommendations

Chemical safety goggles and/or a full face shield
should be worn where splashing is possible.[1]

Eye/Face Protection ) ) ]
An eyewash fountain must be readily available.

[1]

_ . Wear protective gloves (e.g., Nitrile rubber) and
Skin Protection ) )
clean, body-covering clothing or a lab coat.[1][6]

For conditions with potential for mist or vapor
exposure where engineering controls are
) ) insufficient, a NIOSH-approved respirator may
Respiratory Protection ]
be necessary. For emergencies or unknown
exposure levels, a full-face positive-pressure,

air-supplied respirator is recommended.[1]

Experimental Protocols: Handling and Storage

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[7]

e Avoid contact with skin, eyes, and clothing.[1] Do not inhale vapors or mists.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.[4]

o Use non-sparking tools and take precautionary measures against static discharge.[5][8] All
equipment must be grounded.[8]

e Wash hands thoroughly after handling.[1]

Storage:

» Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[1]
o Keep containers tightly closed.[1]

o Store away from incompatible materials such as oxidizing agents.[9]
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Emergency and Disposal Plans

First-Aid Measures:

Exposure Route Procedure

Move the person to fresh air. If breathing is
Inhalation difficult or symptoms persist, seek medical
attention.[1][9]

Immediately remove contaminated clothing.[4]
) Wash the affected area thoroughly with soap
Skin Contact o . .
and water.[1] If irritation persists, seek medical

advice.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[1] Seek

medical attention if irritation continues.[1]

Do NOT induce vomiting.[9] Rinse the mouth

Ingestion with water.[1] Seek immediate medical attention.

[1]

Spill Response Protocol:

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[9]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[9]

Containment: Wear appropriate PPE. Contain the spill using an inert, non-combustible
absorbent material such as sand, earth, or vermiculite.[1][9]
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e Cleanup: Carefully sweep or vacuum the absorbed material and place it into a suitable,
sealed container for disposal.[1]

o Decontaminate: Clean the spill area thoroughly.

Below is a diagram illustrating the logical workflow for handling an Isoamyl butyrate spill.
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Immediate Actions

Evacuate Area

l

Ensure Ventilation

l

Eliminate Ignition Sources

Containment & Cleanup

Don Appropriate PPE

l

Contain Spill with Inert Absorbent

l

Collect Absorbed Material

Final Procedures

Place in Sealed Container for Disposal

Decontaminate Spill Area

l

Report Incident

Click to download full resolution via product page

Workflow for Isoamyl Butyrate Spill Response.
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Fire-Fighting Measures:

» Suitable Extinguishing Media: Use carbon dioxide (CO2), foam, or dry chemical
extinguishers.[1] Do not use a direct water jet on burning material.[1]

e Protective Equipment: Firefighters should wear full protective clothing and a NIOSH-
approved self-contained breathing apparatus (SCBA).[1]

Disposal Plan:

o Dispose of Isoamyl butyrate and any contaminated materials in accordance with all
applicable local, regional, national, and international regulations.[4]

e The waste should be treated as hazardous.[10] Do not allow the product to enter drains, soil,
or water sources.[1]

o Empty containers may retain product residue and can be dangerous; they should be
disposed of in the same manner as the product.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091415#personal-protective-equipment-for-handling-
isoamyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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